Cas no 2248395-23-3 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate
• CAS No: 2248395-23-3
• MF: C₁₆H₉N₃O₄
• MW: 307.260363340378
• CID: 6259632
• PubChem ID: 165727569
• Update Time: 2025-05-19

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate
• EN300-6515053
• 2248395-23-3

• Inchi： 1S/C16H9N3O4/c20-14-10-3-1-2-4-11(10)15(21)19(14)23-16(22)9-5-6-12-13(7-9)18-8-17-12/h1-8H,(H,17,18)
• InChI Key： KIVWYSISMJLJQJ-UHFFFAOYSA-N
• SMILES： O(C(C1C=CC2=C(C=1)NC=N2)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 307.05930578g/mol
• Monoisotopic Mass: 307.05930578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 3
• Complexity: 513
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.4Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate (CAS No. 2248395-23-3): A Comprehensive Overview

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate (CAS No. 2248395-23-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound belongs to the class of benzodiazepine derivatives and is characterized by its unique structural features and potential therapeutic applications. The 1,3-dioxo moiety and the 1H-isoindol ring system contribute to its distinct chemical properties, making it a promising candidate for various biological studies.

The CAS number 2248395-23-3 serves as a unique identifier for this compound in chemical databases and literature. It allows researchers to easily reference and retrieve information about its synthesis, properties, and biological activities. The systematic name 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate provides a detailed description of its molecular structure, which is crucial for understanding its behavior in different chemical and biological environments.

Recent studies have highlighted the potential of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate in various therapeutic areas. One of the key areas of interest is its role in modulating neurotransmitter systems. Benzodiazepine derivatives are well-known for their ability to interact with GABA receptors, which are involved in regulating neuronal excitability and anxiety. Research has shown that this compound exhibits selective binding to specific GABA receptor subtypes, suggesting its potential as a targeted therapeutic agent for anxiety disorders and other neurological conditions.

In addition to its potential in neurology, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate has also been investigated for its anti-inflammatory properties. Inflammation is a complex biological response that plays a critical role in various diseases, including arthritis and inflammatory bowel disease. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a promising candidate for the development of anti-inflammatory drugs.

The synthesis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-1,3-benzodiazole-5-carboxylate involves a series of well-defined chemical reactions. The key steps include the formation of the isoindol ring system through cyclization reactions and the introduction of the benzodiazepine moiety via condensation reactions. These synthetic routes have been optimized to ensure high yields and purity, which are essential for both research and industrial applications.

Pharmacokinetic studies have provided valuable insights into the behavior of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1H-, benzodiazole-, carboxylate in biological systems. These studies have shown that the compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Its oral bioavailability is relatively high, and it has a moderate half-life in vivo, which suggests that it could be administered as an oral medication with sustained therapeutic effects.

Toxicity assessments are an essential part of drug development to ensure the safety of new compounds. Preclinical studies on 1,3-dioxo-, 2-, 3-, dihydro-, 1H-, isoindol-, 2-, yl, benzodiazole-, carboxylate have indicated that it has low toxicity at therapeutic doses. However, further investigations are necessary to fully understand its long-term safety profile and potential side effects.

Clinical trials are currently underway to evaluate the efficacy and safety of benzodiazole carboxylate in human subjects. These trials are designed to assess its therapeutic potential in treating anxiety disorders and inflammatory conditions. Preliminary results have been promising, with patients showing significant improvements in symptoms without major adverse effects.

In conclusion, benzodiazole carboxylate (CAS No. 2248395-, 23-, 3) represents a promising advancement in the field of medicinal chemistry and pharmaceutical research. Its unique structural features and diverse biological activities make it a valuable candidate for further development as a therapeutic agent. Ongoing research continues to explore its full potential and refine its applications in clinical settings.